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Compound of Interest

Compound Name: NSC 109555

Cat. No.: B1680116 Get Quote

Technical Support Center: NSC 109555
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with NSC
109555.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for NSC 109555?

For long-term storage, NSC 109555 should be stored at -20°C.[1] Under these conditions, the

compound is stable for at least four years.[1]

Q2: How should I prepare a stock solution of NSC 109555?

It is recommended to dissolve NSC 109555 in DMSO to prepare a stock solution.[1] For

example, a 10 mM stock solution can be prepared in DMSO.

Q3: What are the solubility characteristics of NSC 109555 in different solvents?

The solubility of NSC 109555 varies across different solvents. The following table summarizes

the solubility data:
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Solvent Solubility

DMSO Up to 20 mg/mL[1] (or 10 mM)

DMF 2 mg/mL[1]

Ethanol 3 mg/mL[1]

PBS (pH 7.2) 10 mg/mL[1]

Q4: What is the primary mechanism of action of NSC 109555?

NSC 109555 is a selective and reversible ATP-competitive inhibitor of Checkpoint Kinase 2

(Chk2).[2] It has a reported IC50 of 0.2 µM for Chk2 and shows no significant effect on other

kinases like Chk1 at concentrations up to 10 µM.

Troubleshooting Guides
This section addresses specific issues that users might encounter during their experiments with

NSC 109555.

Issue 1: Inconsistent or lower than expected activity of
NSC 109555 in my assay.
Possible Cause 1: Improper Storage

Question: I have been storing my NSC 109555 at room temperature or 4°C. Could this affect

its activity?

Answer: Yes, improper storage can lead to degradation of the compound. NSC 109555
should be stored at -20°C for long-term stability.[1] Storing it at higher temperatures can

compromise its integrity and lead to reduced activity.

Possible Cause 2: Multiple Freeze-Thaw Cycles of Stock Solution

Question: I have been repeatedly freezing and thawing my DMSO stock solution of NSC
109555. Can this cause problems?
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Answer: Repeated freeze-thaw cycles can lead to the degradation of compounds in solution

and the introduction of moisture, which can affect the compound's stability. It is best practice

to aliquot the stock solution into smaller, single-use volumes to avoid multiple freeze-thaw

cycles.

Possible Cause 3: Inaccurate Concentration of the Stock Solution

Question: How can I be sure my stock solution concentration is accurate?

Answer: Ensure that the compound was fully dissolved in the solvent. After initial

solubilization, vortex the solution to ensure it is homogeneous before making aliquots. The

purity of the compound should be ≥98%.[1]

Issue 2: Precipitation of NSC 109555 in my cell culture
medium.

Question: When I add my NSC 109555 stock solution to my aqueous cell culture medium, I

observe precipitation. Why is this happening and how can I prevent it?

Answer: This is likely due to the lower solubility of NSC 109555 in aqueous solutions

compared to organic solvents like DMSO. While it is reported to be soluble in PBS at 10

mg/mL[1], the presence of proteins and other components in cell culture media can affect its

solubility. To prevent precipitation, ensure that the final concentration of DMSO in your

culture medium is kept low (typically below 0.5%) and that the final concentration of NSC
109555 does not exceed its solubility limit in the medium. You can try to pre-dilute the stock

solution in a small volume of medium before adding it to the final culture volume, ensuring

rapid and thorough mixing.

Experimental Protocols
General Protocol for In Vitro Kinase Assay
This protocol provides a general framework for assessing the inhibitory activity of NSC 109555
on Chk2.

Reagent Preparation:
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Prepare a stock solution of NSC 109555 (e.g., 10 mM in DMSO).

Prepare a kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT, and 0.1

mg/mL BSA).

Prepare a solution of recombinant Chk2 enzyme and its substrate (e.g., histone H1).

Prepare an ATP solution.

Assay Procedure:

Serially dilute the NSC 109555 stock solution to the desired concentrations in the kinase

buffer.

In a microplate, add the Chk2 enzyme, the substrate, and the diluted NSC 109555.

Incubate for a short period (e.g., 10-15 minutes) at room temperature to allow the inhibitor

to bind to the enzyme.

Initiate the kinase reaction by adding ATP.

Incubate the reaction mixture at 30°C for a specified time (e.g., 30 minutes).

Stop the reaction (e.g., by adding EDTA).

Quantify the phosphorylation of the substrate using an appropriate method (e.g.,

autoradiography with [γ-³²P]ATP or a fluorescence-based assay).

Data Analysis:

Calculate the percentage of inhibition for each concentration of NSC 109555.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration to

determine the IC50 value.

Visualizations
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General Experimental Workflow for NSC 109555
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Caption: A general workflow for cell-based experiments using NSC 109555.
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Simplified Chk2 Inhibition by NSC 109555
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Caption: Inhibition of the Chk2 signaling pathway by NSC 109555.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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